Cas no 941978-28-5 (N-(2,4-dimethylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 941978-28-5
• MF: C₂₁H₂₁N₃O₂S
• MW: 379.475343465805
• CID: 5443856
• Update Time: 2025-05-21

N-(2,4-dimethylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-[4-(4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• N-(2,4-dimethylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C21H21N3O2S/c1-14-4-7-17(8-5-14)24-11-10-22-20(21(24)26)27-13-19(25)23-18-9-6-15(2)12-16(18)3/h4-12H,13H2,1-3H3,(H,23,25)
• InChI Key： AEPRBXWHIVAXNQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CSC1=NC=CN(C2=CC=C(C)C=C2)C1=O

Additional information on N-(2,4-dimethylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

Comprehensive Overview of N-(2,4-dimethylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS No. 941978-28-5)

N-(2,4-dimethylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide, identified by its CAS number 941978-28-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of sulfanyl acetamide derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the dihydropyrazine core and methylphenyl substituents, contribute to its potential applications in drug discovery and material science.

In recent years, the scientific community has shown increasing interest in N-(2,4-dimethylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide due to its promising pharmacological properties. Researchers have explored its role as a potential enzyme inhibitor, particularly in targeting pathways associated with inflammation and metabolic disorders. The compound's sulfanylacetamide moiety is believed to interact with specific protein binding sites, making it a valuable candidate for structure-activity relationship (SAR) studies.

The synthesis of CAS 941978-28-5 involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Key steps typically include the formation of the 3-oxo-3,4-dihydropyrazine ring system, followed by selective sulfanylation and acetylation reactions. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize the compound and verify its structural integrity.

From an industrial perspective, N-(2,4-dimethylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide has shown potential as an intermediate in the production of more complex bioactive molecules. Its modular structure allows for various chemical modifications, enabling the development of derivative compounds with tailored properties. This adaptability makes it particularly valuable in combinatorial chemistry and high-throughput screening approaches.

Environmental and safety considerations for handling CAS 941978-28-5 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety goggles is recommended when working with this substance. Storage should be in a cool, dry place away from direct sunlight to maintain stability.

The commercial availability of N-(2,4-dimethylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide has increased in response to growing research demand. Several specialty chemical suppliers now offer this compound in various quantities, typically with purity levels exceeding 95%. Pricing varies depending on quantity and purity specifications, with custom synthesis options available for researchers requiring specific isotopic labeling or structural variants.

Future research directions for CAS 941978-28-5 may explore its potential in emerging fields such as cancer therapeutics and neurodegenerative disease research. Preliminary computational studies suggest possible interactions with biological targets relevant to these areas, though extensive experimental validation remains necessary. The compound's drug-like properties, including its molecular weight and lipophilicity, make it a promising scaffold for medicinal chemistry optimization.

For researchers considering working with N-(2,4-dimethylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide, it's important to consult recent literature for the latest findings. The compound's structure-activity relationships continue to be elucidated, with new publications regularly appearing in specialized chemistry and pharmacology journals. Collaborative opportunities exist for academic and industrial partners interested in further exploring this molecule's potential applications.